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Compound of Interest

Compound Name: 3c-b-Fly hydrochloride

Cat. No.: B592872 Get Quote

Application Notes and Protocols: 3c-b-Fly
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 3c-b-Fly hydrochloride is a research chemical. Its physiological and toxicological

properties are not fully known.[1] This compound is intended for forensic and research

purposes only and is not for human or veterinary use.[1][2] All handling and experiments should

be conducted by trained personnel in a controlled laboratory setting, adhering to all local

regulations and safety guidelines.

Product Information
3c-b-Fly hydrochloride is an α-methylated analog of 2C-B-FLY and the dihydrofuran analog of

4-bromo-2,5-dimethoxyamphetamine (DOB). It is classified as a potent 5-HT2A and 5-HT2C

receptor agonist.[1] These application notes provide essential information and protocols for the

proper handling, storage, and use of this compound in a research setting.

Chemical and Physical Properties
The fundamental properties of 3c-b-Fly hydrochloride are summarized below. The compound

is typically supplied as a crystalline solid with a purity of ≥95%.[1]
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Property Value Reference

Formal Name

8-bromo-2,3,6,7-tetrahydro-α-

methyl-benzo[1,2-b:4,5-

b']difuran-4-ethanamine,

monohydrochloride

[1]

CAS Number 178557-19-2 [1]

Molecular Formula C₁₃H₁₆BrNO₂ • HCl [1]

Formula Weight 334.6 g/mol [1]

Formulation A crystalline solid [1]

Purity ≥95% [1]

λmax 315 nm [1]

Storage and Stability
Proper storage is critical to maintain the integrity and stability of 3c-b-Fly hydrochloride. The

following table outlines the recommended storage conditions and known stability data.
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Condition Temperature Duration Notes Reference

Solid (Neat) -20°C ≥ 5 years

Recommended

for long-term

storage.

[1]

In Solvent -80°C 6 months

Sealed storage,

away from

moisture.

In Solvent -20°C 1 month

Sealed storage,

away from

moisture.

Shipping
Room

Temperature
< 2 weeks

Typical for

continental US;

may vary

elsewhere.

[1]

Safety and Handling Protocol
Due to the unknown toxicological profile, extreme caution must be exercised.[1] All operations

should be performed within a certified chemical fume hood.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Handling Precautions
Avoid Inhalation: Do not breathe dust or aerosols. Handle the solid compound with care to

avoid generating dust.
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Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Spill & Disposal Procedures
Spills: For minor spills of the solid, carefully sweep up the material, place it in a sealed

container, and hold for waste disposal. Avoid raising dust. For solutions, absorb with an inert

material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols
Protocol for Receiving and Logging Compound
Proper inventory management is crucial for research integrity and safety.
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Receive Shipment

Inspect Package for Damage

Verify Compound Identity
(Check Label vs. Order)

Log Compound Details
(CAS No., Batch, Date)

Transfer to Long-Term Storage
(-20°C Freezer)

Update Inventory Record

Click to download full resolution via product page

Caption: Workflow for receiving and logging research compounds.

Protocol for Preparation of Stock Solutions
Stock solutions should be prepared with high-purity solvents in a clean environment. The

hydrochloride salt form enhances stability and handling properties for research.[3]

4.2.1 Solubility Data
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Solvent Concentration Reference

DMSO 5 mg/mL [1][2]

DMF 1 mg/mL [1][2]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1][2]

4.2.2 Solution Preparation Workflow

Equilibrate Compound to
Room Temperature

Weigh Required Mass
in Fume Hood

Add Solvent (e.g., DMSO)
to Desired Concentration

Vortex and/or Sonicate
Until Fully Dissolved

Create Small-Volume Aliquots
in Labeled Cryovials

Store Aliquots at -20°C or -80°C
(See Table 2.0)

Click to download full resolution via product page

Caption: Workflow for preparing stock solutions and aliquots.
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Methodology:

Allow the vial of solid 3c-b-Fly hydrochloride to equilibrate to room temperature before

opening to prevent condensation.

In a chemical fume hood, weigh the desired amount of the compound using a calibrated

analytical balance.

Transfer the solid to a sterile, appropriate-sized vial (e.g., glass vial with a PTFE-lined cap).

Add the appropriate volume of high-purity solvent (e.g., DMSO) to achieve the target

concentration (e.g., 5 mg/mL).

Cap the vial securely and vortex thoroughly. If necessary, use a sonicator bath to ensure

complete dissolution.

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in clearly

labeled cryovials.

Store the aliquots at the recommended temperature (-20°C for short-term, -80°C for long-

term) to minimize freeze-thaw cycles.

Application Notes
Analytical Characterization
Several analytical techniques are suitable for the identification and quantification of 3c-b-Fly
hydrochloride.

High-Performance Liquid Chromatography (HPLC): Useful for separating and quantifying the

compound.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Provides a highly sensitive and

selective method for analysis in biological matrices.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): A robust technique for the identification

of psychoactive substances.[3] Cayman Chemical maintains a GC-MS spectral library that

may contain data for this compound.[1]
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In Vitro Pharmacology & Signaling Pathway
3c-b-Fly hydrochloride is a potent agonist of the serotonin 5-HT2A and 5-HT2C receptors.[1]

These are Gq/11-coupled G-protein coupled receptors (GPCRs). Activation of these receptors

initiates a well-characterized intracellular signaling cascade.

Cell Membrane
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(PLC)
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3c-b-Fly HCl
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Caption: Simplified 5-HT2A/2C (Gq-coupled) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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